Slow magnetic relaxation in structurally similar mononuclear 8-coordinate Fe(ii) and Fe(iii) compounds†

Chemical Communications Pub Date: 2020-12-14 DOI: 10.1039/D0CC07004A

Abstract

A pair of structurally-similar and stable 8-coordinate high-spin Fe(II) and Fe(III) compounds have been obtained. Both compounds exhibit field-induced slow magnetic relaxation behaviour. The Fe(III) compound represents the first example of 8-coordinate Fe(III) single-molecule magnets (SMM).

Graphical abstract: Slow magnetic relaxation in structurally similar mononuclear 8-coordinate Fe(ii) and Fe(iii) compounds
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